GANGLIOSIDE GM2 SODIUM SALT

Specification

• Description: Ganglioside GM2 is a glycosphingolipid component of cellular membranes, primarily the plasma membrane. Gangliosides isolated from apoptogenic glioblastoma multiforme (GBM) cells are enriched in ganglioside GM2 compared with nonapoptogenic GBM cells, and ganglioside GM2 induces activated T cell death when used at a concentration of 150 μg/ml in vitro. Serum ganglioside GM2 levels are increased in patients with breast cancer or cholangiocarcinoma. Levels of ganglioside GM2 are elevated in the brain of patients with Sandhoff disease, as well as feline and mouse models of the disease. Ganglioside GM2 accumulates in the lysosomes of individuals with Tay-Sachs disease and GM2-activator deficiency, as well as in the CNS of patients with and animal models of mucopolysaccharide storage disorders and Niemann-Pick disease types A, C1, and C2.5,6 Ganglioside GM2 mixture contains ganglioside GM2 molecular species isolated from bovine brain with primarily C18:0 fatty acyl chain lengths.; Ganglioside GM2 is a glycosphingolipid component of cellular membranes, primarily the plasma membrane. Gangliosides isolated from apoptogenic glioblastoma multiforme (GBM) cells are enriched in ganglioside GM2 compared with nonapoptogenic GBM cells, and ganglioside GM2 induces activated T cell death when used at a concentration of 150 μg/ml in vitro. Serum ganglioside GM2 levels are increased in patients with breast cancer or cholangiocarcinoma. Levels of ganglioside GM2 are elevated in the brain of patients with Sandhoff disease, as well as feline and mouse models of the disease. Ganglioside GM2 accumulates in the lysosomes of individuals with Tay-Sachs disease and GM2-activator deficiency, as well as in the CNS of patients with and animal models of mucopolysaccharide storage disorders and Niemann-Pick disease types A, C1, and C2.5,6 Ganglioside GM2 mixture contains ganglioside GM2 molecular species with C18:1 and C20:1 sphingoid backbones.
• CAS No.: 19600-01-2
• Molecular Formula: C68H123N3O26
• Molecular Weight: 1398.727
• IUPAC Name: (2R,4R,5S,6S)-5-acetamido-2-[[(2R,3S,4S,5R,6S)-5-[(2R,3S,4S,5S,6S)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(E,2R,3S)-3-hydroxy-2-(octadecanoylamino)octadec-4-enoxy]oxan-3-yl]oxy-3-hydroxy-6-(hydroxymethyl)oxan-4-yl]oxymethyl]-4-hydroxy-6-[(1S,2S)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• Standard InChI: InChI=1S/C68H123N3O26/c1-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34-51(81)71-44(45(78)33-31-29-27-25-23-21-18-16-14-12-10-8-6-2)40-90-65-58(86)57(85)60(49(38-74)93-65)95-66-59(87)63(61(50(39-75)94-66)96-64-53(70-43(4)77)56(84)55(83)48(37-73)92-64)91-41-68(67(88)89)35-46(79)52(69-42(3)76)62(97-68)54(82)47(80)36-72/h31,33,44-50,52-66,72-75,78-80,82-87H,5-30,32,34-41H2,1-4H3,(H,69,76)(H,70,77)(H,71,81)(H,88,89)/b33-31+/t44-,45+,46-,47+,48+,49+,50+,52+,53+,54+,55-,56+,57+,58+,59+,60+,61-,62+,63+,64-,65-,66-,68-/m1/s1
• Standard InChI Key: USMMPBVNWHAJBE-YMEOXFOQSA-N
• SMILES: CCCCCCCCCCCCCCCCCC(=O)NC(COC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)NC(=O)C)OCC4(CC(C(C(O4)C(C(CO)O)O)NC(=O)C)O)C(=O)O)O)O)O)C(C=CCCCCCCCCCCCCC)O
• Appearance: Unit:500 µgPurity:98+%Physical solid